Cas no 828257-79-0 (Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester)

Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester structure
828257-79-0 structure
Product name:Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester
CAS No:828257-79-0
MF:C13H19NO3S
MW:269.359862565994
CID:681986
PubChem ID:71417065

Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester
    • ethyl 2-[(4-methoxyphenyl)methylsulfanyl]-2-(methylamino)acetate
    • DTXSID10836413
    • Ethyl {[(4-methoxyphenyl)methyl]sulfanyl}(methylamino)acetate
    • 828257-79-0
    • Inchi: InChI=1S/C13H19NO3S/c1-4-17-13(15)12(14-2)18-9-10-5-7-11(16-3)8-6-10/h5-8,12,14H,4,9H2,1-3H3
    • InChI Key: FZXHTOACDKCROO-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(NC)SCC1=CC=C(C=C1)OC

Computed Properties

  • Exact Mass: 269.10856464g/mol
  • Monoisotopic Mass: 269.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9Ų
  • XLogP3: 2.3

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